N-(3-Chloro-pyridin-2-ylmethyl)-formamide

• Molecular Formula: C7H7ClN2O
• Molecular Weight: 170.59 g/mol
• IUPAC Name: N-[(3-chloropyridin-2-yl)methyl]formamide
• InChI: InChI=1S/C7H7ClN2O/c8-6-2-1-3-10-7(6)4-9-5-11/h1-3,5H,4H2,(H,9,11)
• InChI Key: YURCTHGGIFZVSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)CNC=O)Cl

Description

N-(3-Chloro-pyridin-2-ylmethyl)-formamide is a useful research compound. Its molecular formula is C7H7ClN2O and its molecular weight is 170.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Chloro-pyridine-2-carbonitrile (0.4 g) was reduced by hydrogenation in the presence of RaNi (0.1 g) in THF/20% NH3 (5 mL) at 30 psi. The solvent was removed and the residue was treated with 88% formic acid (10 mL) and heated at 90° C. overnight. The solvent was removed under reduced pressure, and the residue was re-dissolved in EtOAc. The organic layer was washed with Na2CO3, brine, dried, and concentrated. The residue was purified by silica gel column chromatography eluting with 100% EtOAc to give 0.3 g of the title compound. MS (APCI) m/e 171 (M+H)+, 1H NMR (500 MHz, DMSO-d6): □ 9.8.51-8.53 (m, 2H), 8.15 (s, 1H), 7.93 (d, J=7.98 Hz, 1H), 7.38 (dd, J=8.13, 4.16 Hz, 1H), 4.53 (d, J=5.52 Hz, 1H).